4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide
Overview
Description
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, also known as MAFP, is a synthetic compound that has been widely used in scientific research. MAFP is a potent and irreversible inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids and other fatty acid amides in the body.
Mechanism of Action
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide irreversibly binds to the catalytic site of FAAH and inhibits its activity. This leads to an increase in endocannabinoid levels in the body, which can activate cannabinoid receptors and produce various physiological effects. 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to be a potent and selective inhibitor of FAAH, with minimal off-target effects.
Biochemical and Physiological Effects:
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to produce various biochemical and physiological effects in the body, such as an increase in endocannabinoid levels, analgesia, anti-inflammatory effects, and anxiolytic effects. 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to have neuroprotective effects and to enhance the efficacy of other drugs, such as opioids.
Advantages and Limitations for Lab Experiments
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments, such as its potency, selectivity, and irreversible inhibition of FAAH. However, 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide also has some limitations, such as its irreversible inhibition of FAAH, which can lead to long-lasting effects and potential toxicity. 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide also has limited solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for the use of 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in scientific research. One direction is the development of new FAAH inhibitors with improved selectivity and safety profiles. Another direction is the study of the role of endocannabinoids and other fatty acid amides in various diseases and physiological processes. 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has also been used as a tool to study the role of FAAH in the body, and future studies may use 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide to elucidate the mechanisms of action of other drugs and therapeutic targets.
Scientific Research Applications
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been widely used in scientific research to study the role of endocannabinoids and other fatty acid amides in the body. Endocannabinoids are lipid mediators that activate cannabinoid receptors in the body and play a role in various physiological processes, such as pain, inflammation, and appetite regulation. FAAH is the primary enzyme responsible for the degradation of endocannabinoids and other fatty acid amides. Inhibition of FAAH by 4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide leads to an increase in endocannabinoid levels and has been shown to have therapeutic potential in various diseases, such as pain, anxiety, and inflammation.
properties
IUPAC Name |
4-[[2-(4-methoxyphenyl)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-26-18-10-4-15(5-11-18)13-20(24)23-17-8-6-16(7-9-17)21(25)22-14-19-3-2-12-27-19/h4-11,19H,2-3,12-14H2,1H3,(H,22,25)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZRQISHFXOQNFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(4-methoxyphenyl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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